Cas no 1539711-86-8 (4-amino-3-(2-methylpyridin-4-yl)butanoic acid)

• Product Name: 4-amino-3-(2-methylpyridin-4-yl)butanoic acid
• CAS No: 1539711-86-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6444909
• PubChem ID: 82605739
• Update Time: 2025-06-11

4-amino-3-(2-methylpyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-methylpyridin-4-yl)butanoic acid
• 1539711-86-8
• EN300-1764360

• Inchi： 1S/C10H14N2O2/c1-7-4-8(2-3-12-7)9(6-11)5-10(13)14/h2-4,9H,5-6,11H2,1H3,(H,13,14)
• InChI Key： XYWLXGPWXMUZEH-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(2-methylpyridin-4-yl)butanoic acid

Introduction to 4-amino-3-(2-methylpyridin-4-yl)butanoic acid (CAS No. 1539711-86-8)

4-amino-3-(2-methylpyridin-4-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1539711-86-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acids derivatives, featuring a unique structural framework that includes an amino group, a carboxylic acid moiety, and a pyridine ring with a methyl substituent. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-amino-3-(2-methylpyridin-4-yl)butanoic acid consists of a four-carbon chain linked to a pyridine ring at the third position and an amino group at the fourth position. The presence of the methyl group on the pyridine ring enhances its lipophilicity, which can influence its solubility and interactions with biological targets. This structural feature has been exploited in the development of novel compounds aimed at modulating biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-amino-3-(2-methylpyridin-4-yl)butanoic acid. Its unique chemical profile suggests that it may interact with various enzymes and receptors, making it a promising scaffold for drug discovery. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory and metabolic diseases. The pyridine moiety, in particular, is known to be a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of 4-amino-3-(2-methylpyridin-4-yl)butanoic acid is its versatility as a building block for more complex molecules. Researchers have utilized this compound to synthesize novel peptidomimetics and other therapeutic agents. The amino group at the fourth position allows for further functionalization, enabling the creation of derivatives with tailored properties. For example, conjugation with fluorescent tags or other probes has facilitated its use in biochemical assays and imaging studies.

The carboxylic acid group at one end of the molecule provides another point of modification, allowing for the formation of esters or amides that can enhance stability or bioavailability. These modifications are particularly relevant in drug development, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. Additionally, the presence of both primary and secondary amine functionalities makes this compound an attractive candidate for peptidomimetic design, where mimicking natural peptides while improving pharmacological profiles is desired.

Recent advancements in computational chemistry have further accelerated the exploration of 4-amino-3-(2-methylpyridin-4-yl)butanoic acid's potential. Molecular modeling studies have been employed to predict its binding modes with target proteins, providing insights into how it might modulate biological processes. These computational approaches have complemented experimental efforts, allowing researchers to design more effective derivatives with higher affinity and selectivity.

In addition to its pharmaceutical applications, 4-amino-3-(2-methylpyridin-4-yl)butanoic acid has shown promise in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The pyridine ring can act as a ligand, facilitating metal coordination while maintaining flexibility due to the adjacent carboxylic acid group. Such complexes have been investigated for their catalytic activity in organic transformations and their potential use as sensors for detecting metal ions or small molecules.

The synthesis of 4-amino-3-(2-methylpyridin-4-yl)butanoic acid itself presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are typically employed to construct its core framework. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making it more accessible for research purposes.

The safety profile of 4-amino-3-(2-methylpyridin-4-yl)butanoic acid is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). As with any chemical compound used in research or industrial settings, adherence to good laboratory practices (GLP) is essential.

The future prospects for 4-amino-3-(2-methylpyridin-4-yl)butanoic acid are bright, driven by ongoing research efforts aimed at uncovering new applications and optimizing existing ones. Collaborative projects between academia and industry are likely to yield innovative derivatives with enhanced therapeutic potential. Furthermore, interdisciplinary approaches combining chemistry with biology and computer science will continue to expand our understanding of this compound's capabilities.

In conclusion, 4-amino-3-(2-methylpyridin-4-yll)butanoic acid (CAS No. 1539711- 86 8) is a multifaceted compound with significant potential across multiple domains. Its unique structural features make it an invaluable tool in pharmaceutical research, a promising candidate for drug development, and an interesting subject for materials science investigations. As research progresses, the full spectrum of applications for this compound is expected to become increasingly apparent, further solidifying its importance in modern chemical science.